Cas no 40757-12-8 (Methyl 5-cyano-2-methoxybenzoate)
40757-12-8 structure
Product Name:Methyl 5-cyano-2-methoxybenzoate
CAS No:40757-12-8
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD11044990
CID:1112140
PubChem ID:18464789
Update Time:2025-08-03
Methyl 5-cyano-2-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-cyano-2-methoxybenzoate
- 3-methoxycarbonyl-4-methoxy-benzonitrile
- 5-cyano-2-methoxy-benzoic acid methyl ester
- CTK8I6288
- KB-78739
- methyl 2-methoxy-5-cyanobenzoate
- SureCN385459
- PIXOBZFOAGWQGO-UHFFFAOYSA-N
- DTXSID70594103
- BS-28380
- AKOS006308107
- 40757-12-8
- DB-320045
- Methyl5-cyano-2-methoxybenzoate
- MFCD11044990
- CS-0133300
- A856646
- SCHEMBL385459
-
- MDL: MFCD11044990
- Inchi: 1S/C10H9NO3/c1-13-9-4-3-7(6-11)5-8(9)10(12)14-2/h3-5H,1-2H3
- InChI Key: PIXOBZFOAGWQGO-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C#N)=CC=1C(=O)OC
Computed Properties
- Exact Mass: 191.058243149g/mol
- Monoisotopic Mass: 191.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 101-103 ºC (ligroine ethyl acetate )
- Solubility: Very slightly soluble (0.9 g/l) (25 º C),
Methyl 5-cyano-2-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129083-1g |
methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 95% | 1g |
$312 | 2021-06-17 | |
| Chemenu | CM129083-1g |
methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 95% | 1g |
$249 | 2023-01-09 | |
| Apollo Scientific | OR908117-250mg |
Methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 97% | 250mg |
£74.00 | 2025-02-20 | |
| Apollo Scientific | OR908117-1g |
Methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 97% | 1g |
£188.00 | 2025-02-20 | |
| abcr | AB452669-250 mg |
Methyl 5-cyano-2-methoxybenzoate; . |
40757-12-8 | 250MG |
€268.80 | 2022-06-02 | ||
| abcr | AB452669-1 g |
Methyl 5-cyano-2-methoxybenzoate; . |
40757-12-8 | 1g |
€547.60 | 2022-06-02 | ||
| TRC | M338120-25mg |
Methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 25mg |
$75.00 | 2023-05-17 | ||
| TRC | M338120-50mg |
Methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 50mg |
$115.00 | 2023-05-17 | ||
| TRC | M338120-100mg |
Methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 100mg |
$178.00 | 2023-05-17 | ||
| TRC | M338120-250mg |
Methyl 5-cyano-2-methoxybenzoate |
40757-12-8 | 250mg |
$305.00 | 2023-05-17 |
Methyl 5-cyano-2-methoxybenzoate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
40757-12-8 (Methyl 5-cyano-2-methoxybenzoate) Related Products
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- 1807175-21-8(Methyl 3-cyano-5-hydroxymethyl-2-methoxybenzoate)
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